2-(phenylsulfanyl)-N-(pyridin-3-yl)acetamide

• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol
• IUPAC Name: 2-phenylsulfanyl-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H12N2OS/c16-13(15-11-5-4-8-14-9-11)10-17-12-6-2-1-3-7-12/h1-9H,10H2,(H,15,16)
• InChI Key: QJNZVFBWTHHWQM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CN=CC=C2

Description

2-(phenylsulfanyl)-N-(pyridin-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PPSA and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of PPSA is not fully understood. However, studies have shown that PPSA inhibits the activity of histone deacetylase enzymes, which play a role in regulating gene expression. Inhibition of these enzymes leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
PPSA has been shown to have various biochemical and physiological effects. In vitro studies have shown that PPSA induces apoptosis in cancer cells, inhibits the activity of histone deacetylase enzymes, and reduces inflammation. In addition, PPSA has been shown to inhibit the corrosion of metals.

Advantages and Limitations for Lab Experiments

One of the advantages of PPSA is its potential as a building block for the synthesis of MOFs. MOFs are a class of materials that have potential applications in various fields, including gas storage, catalysis, and drug delivery. PPSA has also been shown to be effective as an anticancer and anti-inflammatory agent.
One of the limitations of PPSA is its limited solubility in water. This can make it difficult to work with in certain experiments. In addition, the mechanism of action of PPSA is not fully understood, which can make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for PPSA research. One potential direction is the optimization of the synthesis method to improve yield and purity. Another direction is the investigation of the potential of PPSA as a corrosion inhibitor for other metals. In addition, further studies are needed to fully understand the mechanism of action of PPSA and to optimize its use as an anticancer and anti-inflammatory agent. Finally, PPSA can be studied for its potential as a building block for the synthesis of other MOFs with unique properties.
Conclusion:
In conclusion, PPSA is a chemical compound that has potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. PPSA has been synthesized through various methods and has been shown to induce apoptosis in cancer cells, inhibit the activity of histone deacetylase enzymes, and reduce inflammation. PPSA has advantages and limitations for lab experiments, and there are several future directions for research.

Synthesis Methods

PPSA can be synthesized by reacting 2-mercaptobenzoic acid with pyridine-3-carboxylic acid in the presence of thionyl chloride. The resulting compound is then reacted with ammonium acetate in the presence of acetic anhydride to yield PPSA. This method has been reported to yield a high purity product.

Scientific Research Applications

PPSA has been studied for its potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, PPSA has been investigated for its potential as an anticancer agent. Studies have shown that PPSA induces apoptosis in cancer cells by inhibiting the activity of histone deacetylase enzymes. In addition, PPSA has also been studied for its potential as an anti-inflammatory agent.
In material science, PPSA has been investigated for its potential as a corrosion inhibitor for metals. Studies have shown that PPSA can effectively inhibit the corrosion of metals such as copper, brass, and steel. In nanotechnology, PPSA has been studied for its potential as a building block for the synthesis of metal-organic frameworks (MOFs).